Cas no 1306753-48-9 (1-{2-(Benzylthio)-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone)

• Product Name: 1-{2-(Benzylthio)-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone
• CAS No: 1306753-48-9
• MF: C₁₈H₁₉N₅OS
• MW: 353.441361665726
• MDL: MFCD19103622
• CID: 4693473
• Update Time: 2023-11-22

1-{2-(Benzylthio)-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{2-(benzylthio)-7-[(E)-2-(dimethylamino)vinyl][1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
• 1-(2-(Benzylthio)-7-[(e)-2-(dimethylamino)vinyl][1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• STL361678
• T4868
• 1-{2-(benzylsulfanyl)-7-[(E)-2-(dimethylamino)ethenyl][1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
• 1-[2-(benzylsulfanyl)-7-[(E)-2-(dimethylamino)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• 1-{2-(benzylsulfan
• 1-{2-(Benzylthio)-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone

• MDL： MFCD19103622
• Inchi： 1S/C18H19N5OS/c1-13(24)15-11-19-17-20-18(25-12-14-7-5-4-6-8-14)21-23(17)16(15)9-10-22(2)3/h4-11H,12H2,1-3H3/b10-9+
• InChI Key： QWWHSPVUSIQDMY-MDZDMXLPSA-N
• SMILES： S(CC1C=CC=CC=1)C1N=C2N=CC(C(C)=O)=C(/C=C/N(C)C)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Topological Polar Surface Area: 88.7

1-{2-(Benzylthio)-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone Security Information

• HazardClass：IRRITANT